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Cat. No.: B1250759
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Spectroscopic Data Guide: Gaudichaudianic
Acid

Introduction & Compound Identity

Gaudichaudianic Acid is a significant secondary metabolite belonging to the class of
prenylated benzopyrans (chromenes).[1][2][3][4] It is primarily isolated from the leaves and

roots of Piper gaudichaudianum (Piperaceae) and has demonstrated potent trypanocidal
activity, particularly against Trypanosoma cruzi.

Structurally, it features a 2,2-disubstituted-2H-chromene core with a carboxylic acid moiety at
position C-6 and a prenyl group at position C-8. The C-2 position is substituted with a methyl
group and a 4-methylpent-3-en-1-yl chain (derived from a geranyl precursor via cyclization).
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Property Data

(2S)-2-methyl-2-(4-methylpent-3-en-1-yl)-8-(3-

IUPAC Name methylbut-2-en-1-yl)-2H-chromene-6-carboxylic
acid

Common Name Gaudichaudianic Acid

Molecular Formula C22H2803

Molecular Weight 340.46 g/mol

CAS Number 1000996-85-3 (Generic/Related)

Appearance Yellowish oil or amorphous solid

Solubility Soluble in CHCIs, MeOH, EtOAc; Insoluble in

H20

Structural Elucidation Strategy

The structural determination of Gaudichaudianic Acid follows a logic-gated workflow, moving
from mass identification to functional group analysis and finally to stereochemical resolution.
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Figure 1:Step-by-step structural elucidation workflow for Gaudichaudianic Acid.

Mass Spectrometry (MS) Data

Mass spectrometry provides the molecular formula and fragmentation evidence supporting the
prenylated chromene skeleton.

 lonization Mode: Electrospray lonization (ESI), Negative Mode [M-H]~ or Positive Mode
[M+H]*.

¢ High-Resolution Data (HR-ESI-MS):
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o [M-H]~:m/z 339.1966 (Calcd for C22H270s: 339.1960).

o [M+H]*:m/z 341.2111 (Calcd for C22H2003: 341.2116).

Diagnostic Fragmentation (MS/MS)

Fragmentation patterns in MS? experiments typically reveal the loss of the prenyl and carboxyl
groups:

e Loss of COz (44 Da): Characteristic of the carboxylic acid group ([M-H-COz2]~ = m/z 295).
o Loss of Prenyl Group (CsHo, 69 Da): Cleavage of the C-8 side chain.

o Retro-Diels-Alder (RDA): Cleavage of the chromene ring is possible but less common in soft
ionization; however, loss of the C-2 side chain (CeH11) is observed.

Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the carboxylic acid and the aromatic/chromene

unsaturation.
] ) Functional Group
Wavenumber (cm™?) Vibration Mode _
Assignment
3400 — 2500 O-H stretch (broad) Carboxylic Acid (H-bonded)
Methyl/Methylene groups
2960, 2925 C—H stretch Y .y group
(Prenyl chains)
1680 — 1695 C=0 stretch Conjugated Carboxylic Acid
Chromene double bond /
1635 — 1645 C=C stretch o
Aromatic ring
1600, 1580 C=C stretch Aromatic skeletal vibrations

Nuclear Magnetic Resonance (NMR) Data

NMR is the definitive tool for assigning the Gaudichaudianic Acid structure. Data is typically
acquired in CDCIs at 500 MHz (*H) and 125 MHz (13C).
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'H NMR Spectroscopic Data (500 MHz, CDCIs)

Note: Chemical shifts (8) are representative of the pure compound.
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Assignment /

Position oH (ppm) Mult (J in Hz) _ _
Diagnostic Feature
Chromene olefinic
3 5.60 d (10.0) )
proton (cis to H-4)
Chromene olefinic
4 6.35 d (10.0) .
proton (benzylic)
Aromatic H, meta-
coupled to H-7;
5 7.78 d (2.0 .
deshielded by C-6
COOH
Aromatic H, meta-
7 7.65 d (2.0)
coupled to H-5
Benzylic CH: of prenyl
1' (C8-Prenyl) 3.32 d (7.0)
group
Vinyl H of prenyl
2' (C8-Prenyl) 5.30 t (7.0)
group
Dimethyl allyl methyls
4,5 1.75, 1.72 s yialylmethy
(C8-Prenyl)
_ Methylene adjacent to
1" (C2-Chain) 1.70-1.85 m
chromene C2
2" (C2-Chain) 2.15 m Allylic methylene
) Vinyl H of homoprenyl
3" (C2-Chain) 5.12 t (7.0) _
chain
Terminal methyls of
5", 6" 1.68, 1.60 s _ _
C2-sidechain
Methyl attached
2-Me 1.42 S directly to chiral center

C-2

13C NMR Spectroscopic Data (125 MHz, CDCIs)
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Position oC (ppm) Type Assignment
Chiral center (Ether
2 80.5 Cq _
linkage)
Chromene double
3 129.2 CH
bond
Chromene double
4 121.5 CH
bond
da 120.8 Cq Ring junction
Aromatic CH (ortho to
5 129.8 CH
COOH)
6 122.5 Cq Ipso to COOH
7 1315 CH Aromatic CH
8 134.0 Cq Substituted by Prenyl
Oxygenated aromatic
8a 156.5 Cq
C
Carboxylic Acid
COOH 171.8 C=0
Carbonyl
28.5, 121.8, 133.5, Standard prenyl
Prenyl C's CHz, CH, Cq, CHs ]
17.9, 25.8 signals
2-Me 26.5 CHs Methyl at C-2

Key 2D NMR Correlations (HMBC)

e H-3/ H-4 correlate to C-2 and C-4a, confirming the chromene ring closure.

e 2-Me (0 1.42) correlates to C-2 (80.5), C-3, and the sidechain methylene C-1", establishing
the substitution at the chiral center.

e H-5 and H-7 show correlations to the COOH (C=0) carbon, confirming the acid position.
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Experimental Protocols
Extraction & Isolation Workflow

e Plant Material: Air-dried leaves of Piper gaudichaudianum.

o Extraction: Macerate in Ethyl Acetate (EtOAc) at room temperature for 72 hours. Filter and
concentrate under reduced pressure.

o Fractionation:
o Subiject crude extract to Silica Gel Column Chromatography.
o Eluent Gradient: Hexane — Ethyl Acetate (0% to 100%).

o Target Fraction: Gaudichaudianic acid typically elutes in semi-polar fractions (e.g., 20-
30% EtOAc in Hexane).

e Purification:

o Perform HPLC (C18 column) using a Methanol/Water gradient (acidified with 0.1% Formic
Acid).

o Chiral Resolution: To separate enantiomers, use a Chiralcel OD-H column with
Hexane:lsopropanol (95:5).

Instrument Parameters

 NMR: Dissolve ~5-10 mg of purified compound in 0.6 mL CDCls. Acquire spectra at 298 K.
Calibrate to residual CHCIs (0H 7.26, 6C 77.16).

e MS: Direct infusion or LC-MS interface. Source temp: 200°C; Capillary voltage: 3.5 kV; Cone
voltage: 30 V.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Spectroscopic data of Gaudichaudianic Acid (NMR, IR,
MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250759/docs#spectroscopic-data-of-
gaudichaudianic-acid-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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